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Abstract

Chlorsulfuron, the first commercialized sulfonylurea herbicide, revolutionized weed control in
cereal crops through its high efficacy at exceptionally low application rates.[1] Its mode of
action centers on the specific inhibition of acetolactate synthase (ALS), an enzyme crucial for
the biosynthesis of branched-chain amino acids in plants but absent in animals, contributing to
its low mammalian toxicity.[1][2][3] The selectivity of chlorsulfuron in cereal crops such as
wheat, barley, and triticale is not due to a differential sensitivity of the target enzyme, but rather
to the crop's ability to rapidly metabolize the herbicide into non-phytotoxic compounds.[1] This
technical guide provides an in-depth examination of the biochemical and physiological basis of
chlorsulfuron's action, detailing its mechanism of inhibition, the metabolic pathways conferring
crop tolerance, and standardized protocols for its analysis.

Mechanism of Action: Inhibition of Acetolactate
Synthase (ALS)

Chlorsulfuron is a potent and specific inhibitor of the enzyme acetolactate synthase (ALS),
also known as acetohydroxyacid synthase (AHAS). This enzyme is a critical component in the
biosynthesis pathway of the essential branched-chain amino acids: valine, leucine, and
isoleucine.
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By binding to the ALS enzyme, chlorsulfuron acts as a non-competitive inhibitor, meaning it
does not compete with the enzyme's natural substrates (pyruvate). This binding event
allosterically alters the enzyme's conformation, preventing it from catalyzing the synthesis of
acetolactate and acetohydroxybutyrate, the precursors to the essential amino acids. The
inhibition is extremely potent, with reported Iso values (the concentration required to inhibit 50%
of enzyme activity) in the nanomolar range.

The depletion of valine, leucine, and isoleucine halts protein synthesis, which in turn arrests
cell division and overall growth in susceptible plants. Growth cessation occurs almost
immediately after application, although visible symptoms like chlorosis and necrosis may take
one to three weeks to appear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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